5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13N3O3/c1-10-6-7-13(8-11(10)2)16-17-15(18-22-16)12-4-3-5-14(9-12)19(20)21/h3-9H,1-2H3
• InChI Key: WPUXMAZDILKKJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=NO2)C3=CC(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol

Description

5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, also known as DMNPO, is a heterocyclic compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. DMNPO is a yellow crystalline solid that is soluble in organic solvents and has a melting point of 183-185°C. In

Mechanism of Action

The mechanism of action of 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is related to its fluorescence properties. 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a fluorophore that emits a strong fluorescence signal when excited with light of a specific wavelength. The intensity of the fluorescence signal is dependent on the polarity of the microenvironment surrounding the 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole molecule. This property makes 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole a useful probe for measuring the polarity of biomolecules.
Biochemical and Physiological Effects:
5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole has been shown to have minimal toxicity in vitro and in vivo. It does not exhibit any significant cytotoxicity or genotoxicity. However, 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole can interfere with the activity of some enzymes, such as acetylcholinesterase, which may have implications for its use in certain applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is its unique fluorescence properties, which make it a useful probe for studying the microenvironment of biomolecules. Additionally, 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is relatively easy and inexpensive to synthesize, making it accessible to researchers. However, 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole has some limitations, such as its potential interference with enzyme activity and its limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole research. One area of interest is the development of new applications for 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in the field of fluorescence spectroscopy. Additionally, researchers may explore the use of 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole as a photosensitizer for photodynamic therapy. Another area of interest is the modification of 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole to improve its solubility and reduce its potential interference with enzyme activity.
Conclusion:
In conclusion, 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is commonly used as a probe for measuring the polarity of biomolecules and as a fluorescence quencher for studying ligand binding. 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole has minimal toxicity and is relatively easy and inexpensive to synthesize. However, it does have some limitations, such as its potential interference with enzyme activity and limited solubility. There are many potential future directions for 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole research, including the development of new applications and modifications to improve its properties.

Synthesis Methods

The synthesis of 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole can be achieved through the reaction between 3,4-dimethylbenzoylhydrazine and 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole as a yellow crystalline solid. The purity of 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole can be improved through recrystallization.

Scientific Research Applications

5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in the field of fluorescence spectroscopy. It is commonly used as a probe for measuring the polarity of the microenvironment in biomolecules such as proteins and lipids. 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is also used as a fluorescence quencher for studying the binding of ligands to proteins. Additionally, 5-(3,4-dimethylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole has been investigated as a potential photosensitizer for photodynamic therapy.